- p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380
Cas no 91720-92-2 (2-(4-Bromophenyl)cyclohexanone)
2-(4-Bromophenyl)cyclohexanone is a brominated aromatic ketone with a cyclohexanone core, widely utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent on the phenyl ring and a cyclohexanone moiety—make it valuable for cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex molecular frameworks. The compound exhibits high reactivity and selectivity, facilitating its use in the preparation of advanced intermediates for bioactive compounds. Its stability under standard conditions and well-defined chemical properties ensure consistent performance in synthetic applications. This product is particularly relevant in medicinal chemistry for the development of novel therapeutic agents.
91720-92-2 structure
Product Name:2-(4-Bromophenyl)cyclohexanone
CAS No:91720-92-2
MF:C12H13BrO
MW:253.135022878647
MDL:MFCD19291371
CID:1064208
Update Time:2025-05-21
2-(4-Bromophenyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)cyclohexanone
- 2-(4-Bromophenyl)cyclohexanone (ACI)
- Cyclohexanone, 2-(p-bromophenyl)- (6CI, 7CI)
- 2-(4-Bromophenyl)cyclohexan-1-one
- 2-(4-Bromo-phenyl)-cyclohexanone
-
- MDL： MFCD19291371
- Inchi： 1S/C12H13BrO/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h5-8,11H,1-4H2
- InChI Key： FQJMFYMWRHUBHC-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC(Br)=CC=2)CCCC1
2-(4-Bromophenyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B687100-1g |
2-(4-Bromophenyl)cyclohexanone |
91720-92-2 | 1g |
$ 170.00 | 2022-06-06 | ||
| TRC | B687100-10g |
2-(4-Bromophenyl)cyclohexanone |
91720-92-2 | 10g |
$ 1200.00 | 2023-09-08 | ||
| TRC | B687100-1000mg |
2-(4-Bromophenyl)cyclohexanone |
91720-92-2 | 1g |
$ 207.00 | 2023-04-18 | ||
| TRC | B687100-10000mg |
2-(4-Bromophenyl)cyclohexanone |
91720-92-2 | 10g |
$ 1642.00 | 2023-04-18 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-1g |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-5g |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-500mg |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-250mg |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-100mg |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0567-50mg |
2-(4-Bromo-phenyl)-cyclohexanone |
91720-92-2 | 97% | 50mg |
1322.95CNY | 2021-05-08 |
2-(4-Bromophenyl)cyclohexanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ; -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C
2.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Boron trifluoride etherate ; -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C
2.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; 4 h, reflux
Reference
- Diversity-Oriented Synthesis of Bioactive Azaspirocycles, Tetrahedron, 2019, 75(47),
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C
1.2 Reagents: Boron trifluoride etherate
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; rt
1.2 Reagents: Boron trifluoride etherate
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; rt
Reference
- Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids, Journal of the American Chemical Society, 2014, 136(14), 5225-5228
Production Method 4
Reaction Conditions
1.1 Solvents: Acetonitrile ; 15 - 45 min, 50 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
Reference
- Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -20 °C; 2 h, -20 °C
1.2 Solvents: Tetrahydrofuran ; 10 min, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.4 Reagents: Chlorosuccinimide , Silver nitrate Solvents: Acetonitrile , Water ; 30 min, rt
2.1 Reagents: Chlorotrimethylsilane Catalysts: Cupric chloride , Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ; 18 h, 70 °C
1.2 Solvents: Tetrahydrofuran ; 10 min, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 0 °C
1.4 Reagents: Chlorosuccinimide , Silver nitrate Solvents: Acetonitrile , Water ; 30 min, rt
2.1 Reagents: Chlorotrimethylsilane Catalysts: Cupric chloride , Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ; 18 h, 70 °C
Reference
- Palladium-Catalyzed Intramolecular Hydroalkylation of Unactivated Olefins with Dialkyl Ketones, Organic Letters, 2003, 5(15), 2699-2701
Production Method 6
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane , Cupric chloride Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ; 12 h, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- Palladium-catalyzed intramolecular hydroalkylation of alkenyl- β-keto esters, α-aryl ketones, and alkyl ketones in the presence of Me3SiCl or HCl, Chemistry - A European Journal, 2004, 10(24), 6333-6342
Production Method 7
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Catalysts: Cupric chloride , Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ; 18 h, 70 °C
Reference
- Palladium-Catalyzed Intramolecular Hydroalkylation of Unactivated Olefins with Dialkyl Ketones, Organic Letters, 2003, 5(15), 2699-2701
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
Reference
- Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485
Production Method 9
Reaction Conditions
1.1 Reagents: Pyrrolidine Catalysts: Acridinium, 3,6-bis(dimethylamino)-9-[4-(dimethylamino)-2,6-dimethoxyphenyl]-9,1… Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
Reference
- Photoredox α-arylation of carbonyl compounds, ChemRxiv, 2021, 1, 1-23
Production Method 10
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -78 °C → rt
1.4 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; 4 h, reflux
1.2 Reagents: Boron trifluoride etherate ; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -78 °C → rt
1.4 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; 4 h, reflux
Reference
- Diversity-Oriented Synthesis of Bioactive Azaspirocycles, Tetrahedron, 2019, 75(47),
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile , Water ; 24 h
Reference
- Dyedauxiliary Group Strategy for the α-Functionalization of Ketones and Esters, ACS Organic & Inorganic Au, 2021, 1(2), 68-71
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
- p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380
Production Method 13
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; rt
Reference
- Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids, Journal of the American Chemical Society, 2014, 136(14), 5225-5228
Production Method 14
Reaction Conditions
1.1 -
1.2 Solvents: Dichloromethane ; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile , Water ; 24 h
1.2 Solvents: Dichloromethane ; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile , Water ; 24 h
Reference
- Dyedauxiliary Group Strategy for the α-Functionalization of Ketones and Esters, ACS Organic & Inorganic Au, 2021, 1(2), 68-71
2-(4-Bromophenyl)cyclohexanone Raw materials
- Hydroxy(tosyloxy)iodobenzene
- (4-bromophenyl)boronic acid
- 5-Hexen-2-one, 1-(4-bromophenyl)-
- 1,4-Dibromobenzene
- 1,3-Dithiane, 2-(3-butenyl)-
- Diazene, 1-(4-bromophenyl)-2-(methylsulfonyl)-
- 4-Bromobenzyl bromide
- Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-
- 1-Bromo-4-iodobenzene
- Sodium Methylsulfinate
- 1-(Trimethylsiloxy)cyclohexene
- trans-2-(4-Bromo-phenyl)-cyclohexanol
- 2-(4-Bromophenyl)cyclohexanol
2-(4-Bromophenyl)cyclohexanone Preparation Products
2-(4-Bromophenyl)cyclohexanone Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
91720-92-2 (2-(4-Bromophenyl)cyclohexanone) Related Products
- 177847-02-8(2,4-Pentanedione, 3-acetyl-1-(4-bromophenyl)-)
- 25158-78-5(3-(4-Bromophenyl)cyclohexanone)
- 671782-29-9
- 140922-86-7(4-(4-Bromophenyl)cyclohexanecarbaldehyde)
- 239132-48-0(5-(4-Bromophenyl)cyclohexane-1,3-dione)
- 880648-04-4(Ethanone, 2-(3-bromophenyl)-1-cyclohexyl-)
- 106380-46-5(Cyclohexanone, 2-[(4-bromophenyl)methyl]-)
- 501666-06-4(Cyclohexanone, 3-(4-bromophenyl)-, (3R)-)
- 84892-43-3(4-(4-Bromophenyl)cyclohexanone)
- 313959-14-7(1,3-Cyclohexanedione, 2,2'-[(4-bromophenyl)methylene]bis[5,5-dimethyl-)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
